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Compound of Interest

Compound Name: CMO037

Cat. No.: B15574433

This document provides immediate, essential safety and logistical information for the handling
and disposal of CM037, commercially known as Brilliant Green Agar. It is intended for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling CMO037, it is crucial to adhere to standard microbiological laboratory safety
practices. The primary goal is to create a barrier between the user and the microbiological
agents being cultured.[1] The following personal protective equipment is recommended:
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PPE Category

Item

Specification

Rationale

Hand Protection

Disposable Gloves

Nitrile or latex

To prevent skin
contact with the
medium and microbial

cultures.

Body Protection

Laboratory Coat

Standard

Protects skin and
clothing from splashes

and contamination.

Eye Protection

Safety Glasses or

Goggles

With side shields

To shield eyes from
potential splashes of
the medium or

cultures.

Respiratory Protection

Dust Mask (e.g., N95)

Recommended when
handling the

powdered medium

To prevent inhalation
of the powdered
medium, which may
cause respiratory

irritation.[2]

Foot Protection

Closed-Toe Shoes

To protect feet from
spills and falling

objects.

General Hygiene and Safety Practices:

Do not eat, drink, or smoke in areas where CM037 is handled or stored.[2]

Avoid the formation of dust when working with the powdered form of the medium.[2]

Ensure adequate ventilation in the work area.[2]

Wash hands thoroughly after handling.

Operational Plan: Preparation of Brilliant Green
Agar
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CMO037 is a selective and differential medium used for the isolation of Salmonella species,

other than S. typhi and S. paratyphi, from various samples.[3]

Composition of Brilliant Green Agar (CM037):

Component

Concentration (g/L)

Purpose

Provides nitrogen, vitamins,

Peptone Mixture 12.0 minerals, and amino acids.[4]

[5]

Source of B-group vitamins.[4]
Yeast Extract 3.0

[5]

Fermentable carbohydrate.[4]
Lactose 10.0

[5]

Fermentable carbohydrate.[4]
Sucrose 10.0

[5]
Sodium Chloride 5.0 Maintains osmotic balance.[6]
Phenol Red 0.09 pH indicator.[4]

Inhibits Gram-positive and
Brilliant Green 0.0047 most Gram-negative bacteria.

[4]
Agar 12.5 Solidifying agent.[4]
Final pH 6.9+£0.2 --

Step-by-Step Preparation Protocol:

e Suspension: Suspend 47.69g of the dehydrated CM037 powder in 1 liter of distilled or

deionized water.[4]

» Dissolution: Heat the suspension gently with occasional mixing until the medium is

completely dissolved.[4] DO NOT AUTOCLAVE.[4]

e Cooling: Cool the medium to 50-55°C and mix well.[4]
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e Pouring: Pour the cooled medium into sterile petri dishes (15-20ml per plate) and allow it to
set.[4]

o Storage: Prepared plates can be used immediately or stored in plastic bags at 2-8°C for up
to one week.[4][7]

Experimental Workflow: Isolation of Salmonella

The following diagram illustrates the general workflow for using CM037 for the selective
isolation of Salmonella from a sample.
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Medium Preparation

Suspend 47.6g of CM037 in 1L of distilled water

\ 4

Heat to dissolve completely (DO NOT AUTOCLAVE)

Cool to 50-55°C

Sample Inoculation

Pour into sterile Petri dishes Prepare sample (e.g., food, clinical)

Y

Streak sample onto prepared Brilliant Green Agar plate

Incubation and Interpretation

A4

Incubate aerobically at 35-37°C for 18-24 hours

Y

Observe for characteristic colony morphology

If present f present

Presumptive Salmonella: Pinkish-white colonies with a red zone Other organisms: Yellow/green colonies (lactose/sucrose fermenters) or inhibited growth

Confiration

Y

Perform biochemical and/or serological tests on suspect colonies

Click to download full resolution via product page

Workflow for the isolation of Salmonella using CM037.
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Disposal Plan
All used and unused CM037, as well as any contaminated materials, should be treated as
biohazardous waste.

Decontamination and Disposal Procedure:

o Collection: Collect all contaminated materials (e.g., used plates, swabs, loops) in designated
biohazard bags.

 Sterilization: Sterilize all biohazard waste before disposal, typically by autoclaving at 121°C
for at least 15 minutes.[1][8] This process kills any microorganisms present.[1]

» Disposal: Dispose of the sterilized waste in accordance with local, state, and federal
regulations for biohazardous waste.[3] Never place untreated microbiological waste into the
regular trash.[2]

By following these guidelines, researchers can safely and effectively utilize CM037 in their
laboratory work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CMO037 (Brilliant Green Agar)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15574433#personal-protective-equipment-for-
handling-cm037]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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